Cas no 1804931-52-9 (Methyl 3-(aminomethyl)-5-(difluoromethyl)-6-(trifluoromethoxy)pyridine-2-carboxylate)

• Product Name: Methyl 3-(aminomethyl)-5-(difluoromethyl)-6-(trifluoromethoxy)pyridine-2-carboxylate
• CAS No: 1804931-52-9
• MF: C₁₀H₉F₅N₂O₃
• MW: 300.182080030441
• CID: 4844367
• Update Time: 2025-06-15

Methyl 3-(aminomethyl)-5-(difluoromethyl)-6-(trifluoromethoxy)pyridine-2-carboxylate Chemical and Physical Properties

Names and Identifiers

• Methyl 3-(aminomethyl)-5-(difluoromethyl)-6-(trifluoromethoxy)pyridine-2-carboxylate

• Inchi： 1S/C10H9F5N2O3/c1-19-9(18)6-4(3-16)2-5(7(11)12)8(17-6)20-10(13,14)15/h2,7H,3,16H2,1H3
• InChI Key： XGEGPSZMDYQYDA-UHFFFAOYSA-N
• SMILES： FC(C1=C(N=C(C(=O)OC)C(CN)=C1)OC(F)(F)F)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 10
• Heavy Atom Count: 20
• Rotatable Bond Count: 5
• Complexity: 339
• XLogP3: 2
• Topological Polar Surface Area: 74.4

Additional information on Methyl 3-(aminomethyl)-5-(difluoromethyl)-6-(trifluoromethoxy)pyridine-2-carboxylate

Comprehensive Overview of Methyl 3-(aminomethyl)-5-(difluoromethyl)-6-(trifluoromethoxy)pyridine-2-carboxylate (CAS No. 1804931-52-9)

Methyl 3-(aminomethyl)-5-(difluoromethyl)-6-(trifluoromethoxy)pyridine-2-carboxylate (CAS No. 1804931-52-9) is a fluorinated pyridine derivative with significant potential in pharmaceutical and agrochemical applications. This compound features a unique combination of functional groups, including aminomethyl, difluoromethyl, and trifluoromethoxy moieties, which contribute to its reactivity and versatility in synthetic chemistry. Researchers and industry professionals are increasingly interested in this molecule due to its structural complexity and potential as a building block for bioactive compounds.

The growing demand for fluorinated compounds in drug discovery has placed Methyl 3-(aminomethyl)-5-(difluoromethyl)-6-(trifluoromethoxy)pyridine-2-carboxylate in the spotlight. Fluorine incorporation often enhances metabolic stability, lipophilicity, and bioavailability, making this compound a valuable candidate for medicinal chemistry. Recent studies highlight its role in the development of enzyme inhibitors and receptor modulators, addressing key challenges in therapeutic areas such as oncology and neurology.

In agrochemical research, the trifluoromethoxy and difluoromethyl groups in this compound are particularly noteworthy. These functional groups are known to improve pesticidal activity and environmental persistence, aligning with the industry's focus on sustainable crop protection solutions. As regulatory pressures increase, the search for novel, low-toxicity agrochemicals has intensified, positioning CAS No. 1804931-52-9 as a promising intermediate.

Synthetic methodologies for Methyl 3-(aminomethyl)-5-(difluoromethyl)-6-(trifluoromethoxy)pyridine-2-carboxylate often involve multi-step reactions, including nucleophilic substitution and esterification. Optimizing these processes is a hot topic in organic chemistry forums, with researchers exploring catalytic systems and green solvents to improve yields and reduce waste. The compound's pyridine core also makes it a subject of interest in heterocyclic chemistry, where it serves as a scaffold for diverse molecular architectures.

From an analytical perspective, characterizing CAS No. 1804931-52-9 requires advanced techniques such as NMR spectroscopy, mass spectrometry, and X-ray crystallography. These tools help confirm the regioselectivity of substitutions and purity, critical for applications in high-value industries. Discussions on platforms like ResearchGate often focus on troubleshooting synthesis and purification challenges associated with this compound.

Market trends indicate rising investments in fluorine chemistry, driven by the pharmaceutical and agrochemical sectors. Companies specializing in custom synthesis are increasingly listing Methyl 3-(aminomethyl)-5-(difluoromethyl)-6-(trifluoromethoxy)pyridine-2-carboxylate in their portfolios, catering to R&D teams worldwide. Patent filings referencing this compound have surged, particularly in areas like kinase inhibitors and herbicide formulations.

Environmental and safety assessments of CAS No. 1804931-52-9 are also gaining attention. While fluorinated compounds offer performance benefits, their ecological impact is under scrutiny. Researchers are investigating degradation pathways and bioaccumulation potential, addressing concerns raised by regulatory bodies like the EPA and REACH. Sustainable synthesis routes and end-of-life management strategies are now integral to the compound's development lifecycle.

In summary, Methyl 3-(aminomethyl)-5-(difluoromethyl)-6-(trifluoromethoxy)pyridine-2-carboxylate represents a compelling case study in modern fluoroorganic chemistry. Its multifaceted applications, coupled with ongoing research into synthetic optimization and environmental safety, ensure its relevance across scientific disciplines. As innovation in fluorine chemistry accelerates, this compound is poised to play a pivotal role in next-generation therapeutics and agrochemicals.